2-{[1-(3-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]carbonyl}-N-methyl-1-hydrazinecarbothioamide

• IUPAC Name: 1-[[1-[(3-chlorophenyl)methyl]-2-oxopyridine-3-carbonyl]amino]-3-methylthiourea
• InChI: InChI=1S/C15H15ClN4O2S/c1-17-15(23)19-18-13(21)12-6-3-7-20(14(12)22)9-10-4-2-5-11(16)8-10/h2-8H,9H2,1H3,(H,18,21)(H2,17,19,23)
• InChI Key: OHLBEDKVGBHTLP-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NNC(=O)C1=CC=CN(C1=O)CC2=CC(=CC=C2)Cl
• Molecular Formula: C15H15ClN4O2S
• Molecular Weight: 350.8 g/mol
• CAS No.: 242472-25-9

Description

This compound is a chemical with the CAS number 1105205-72-8. More detailed information like its chemical properties, structure, melting point, boiling point, density, molecular formula, molecular weight, physical properties, and toxicity information can be found on ChemicalBook.

Physical and Chemical Properties Analysis

As mentioned in the description, details about its chemical properties, structure, melting point, boiling point, density, molecular formula, molecular weight, and physical properties can be found on ChemicalBook.

Scientific Research Applications

Coordination Compounds in Cancer Research

• The compound's derivatives, particularly those involving hydrazinecarbothioamide, have been utilized to create coordination compounds with copper and nickel. These compounds have shown promise in inhibiting the in vitro growth and propagation of myeloid human leukemia HL-60 cancer cells at specific concentrations, highlighting their potential therapeutic applications in cancer treatment (Pakhontsu et al., 2014).

Synthesis of Diverse Organic Compounds

• Hydrazine and carbothioamide derivatives are crucial in synthesizing various organic compounds. They play a vital role in condensation reactions leading to the formation of diverse structures such as 4-oxothiozolidine derivatives, thiazole derivatives, and triazole rings. These compounds serve as important monomers for synthesizing various dendrimers, indicating their significance in material science and organic chemistry (Darehkordi & Ghazi, 2013).

Development of Coordinating Agents

• The compound's structure and derivatives offer potential as mono- or bidentate coordinating agents in constructing coordination compounds. These compounds are valuable due to their potential diverse useful properties, making them relevant in various fields of chemistry and materials science (Chiriac & Codreanu, 2022).

Biochemical Applications

• Derivatives of the compound have been used to modify carbon nanotube paste electrodes. These modified electrodes demonstrate strong catalytic functions and selective determination of biochemical compounds like epinephrine, showcasing their potential in biochemical and medical diagnostics (Beitollahi et al., 2008).